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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585

An In-depth Technical Guide on the Physical Properties of 5-Amino-2-bromobenzonitrile

This technical guide provides a comprehensive overview of the core physical properties of 5-
Amino-2-bromobenzonitrile, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details relevant
experimental protocols, and includes visualizations to illustrate key concepts and workflows.

Core Physical and Chemical Properties

5-Amino-2-bromobenzonitrile is an organic compound that serves as a valuable building
block in pharmaceutical synthesis and materials research.[1] Its chemical structure, featuring
amino, bromo, and nitrile functional groups, allows for diverse chemical modifications.

Data Presentation

The following table summarizes the key physical and chemical properties of 5-Amino-2-
bromobenzonitrile.
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Property Value Source
Molecular Formula C7HsBrN2 [1112]
Molecular Weight 197.0 g/mol [2]
Pale-yellow to Yellow-brown
Appearance )
Solid
Boiling Point 339.4 £ 27.0 °C (Predicted) [3]
Density ~1.6 - 1.68 g/cm3 (Predicted) [1][3]
pKa 2.08 £ 0.10 (Predicted) [3]
CAS Number 72115-09-4 [2]
VAWTVSTXVGCVIW-
InChl Key [4]
UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1N)C#N)Br [4]

Note: Some physical properties, such as boiling point and density, are predicted values and
should be confirmed through experimental analysis.

Experimental Protocols

This section details the standard methodologies for determining key physical properties of
organic compounds like 5-Amino-2-bromobenzonitrile.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[5] Pure compounds
typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to lower and
broaden this range.[5][6]

Methodology:

o Sample Preparation: A small amount of the crystalline 5-Amino-2-bromobenzonitrile is
finely powdered.[5] The open end of a capillary tube is pressed into the powder. The tube is
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then inverted and tapped gently to pack the solid into the sealed end to a height of 2-3 mm.

[71L8]

o Apparatus Setup: The packed capillary tube is placed into a melting point apparatus, such as
a Mel-Temp or Thiele tube.[8]

o Heating and Observation: The sample is heated gradually, typically at a rate of 1-2°C per
minute as the expected melting point is approached.[7]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is the end of the range.[6][7] For an unknown compound, a rapid initial heating can be
performed to determine an approximate melting point before a more careful, slower
determination is made.[7]

Solubility Determination

Understanding the solubility of a compound is fundamental for its purification, formulation, and
in designing reaction conditions.[9] The principle of "like dissolves like" is a key guideline,
where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-
polar solvents.[10]

Methodology:

Initial Solvent Screening: A small, measured amount of 5-Amino-2-bromobenzonitrile (e.g.,
25 mg) is placed in a test tube.[11]

e Solvent Addition: A small volume of a solvent (e.g., 0.75 mL of water) is added in portions.
[11]

e Mixing: The test tube is shaken vigorously after each addition to facilitate dissolution.[11]

o Observation: The compound is classified as soluble if it dissolves completely. If not, it is
deemed insoluble in that solvent.[9]

o Systematic Testing: This process is repeated with a range of solvents of varying polarity
(e.g., diethyl ether, methanol, 5% HCI, 5% NaOH) to create a solubility profile.[11][12][13]
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The solubility in acidic or basic solutions can indicate the presence of basic (amine) or acidic
functional groups.[12][13]

Visualizations

The following diagrams, generated using the DOT language, illustrate key structural and
procedural information relevant to 5-Amino-2-bromobenzonitrile.

5-Amino-2-bromobenzonitrile Structure
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Caption: Logical relationship of functional groups in 5-Amino-2-bromobenzonitrile.
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Caption: Experimental workflow for determining the solubility of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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